Cas no 1105203-19-7 (4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide)

• Product Name: 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide
• CAS No: 1105203-19-7
• MF: C₁₅H₁₆N₄O₄
• MW: 316.311943054199
• CID: 6388151
• Update Time: 2025-05-21

4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide
• 4-[3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanoylamino]benzamide

• Inchi： 1S/C15H16N4O4/c1-8-11(14(22)19-15(23)17-8)6-7-12(20)18-10-4-2-9(3-5-10)13(16)21/h2-5H,6-7H2,1H3,(H2,16,21)(H,18,20)(H2,17,19,22,23)
• InChI Key： VBHGHUHRSMJRDN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(=O)CCC2=C(C)NC(=O)NC2=O)C=C1

Additional information on 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide

Comprehensive Overview of 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide (CAS No. 1105203-19-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide (CAS No. 1105203-19-7) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrahydropyrimidine core and propanamidobenzamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's CAS number 1105203-19-7 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature. Its 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group is a key structural feature that contributes to its biochemical reactivity. This moiety is often associated with interactions targeting enzymes and receptors, making it a valuable candidate for investigating metabolic pathways and signal transduction mechanisms. The integration of a propanamidobenzamide segment further enhances its potential as a versatile intermediate in synthetic chemistry.

Recent trends in pharmaceutical research highlight a growing demand for compounds like 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide, especially in the context of personalized medicine and targeted drug delivery. Scientists are exploring its role in modulating specific biological processes, with preliminary studies suggesting its applicability in addressing unmet medical needs. The compound's molecular weight and solubility profile are also under scrutiny, as these properties are crucial for optimizing its pharmacokinetic performance.

From a synthetic chemistry perspective, the preparation of CAS No. 1105203-19-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The tetrahydropyrimidine ring formation is a critical step, typically accomplished through cyclization reactions involving urea derivatives and β-keto esters. Subsequent functionalization with the propanamidobenzamide group introduces additional complexity, necessitating advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization.

In the broader context of drug discovery, 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide exemplifies the intersection of medicinal chemistry and computational modeling. Researchers are leveraging in silico tools to predict its binding affinities and optimize its molecular interactions. This approach aligns with the industry's shift toward rational drug design, where compounds are tailored to interact with specific biological targets with high precision.

The compound's potential extends beyond traditional therapeutics, with exploratory studies investigating its utility in biomaterials and diagnostic agents. Its ability to form stable complexes with metal ions, for instance, opens avenues for developing contrast agents in medical imaging. Additionally, its thermal stability and crystallinity are being evaluated for applications in controlled-release formulations, a hot topic in modern pharmaceutical technology.

As the scientific community continues to unravel the properties of 4-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamidobenzamide, its relevance in academic research and industrial applications is expected to grow. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully exploit its potential. With ongoing advancements in high-throughput screening and structure-activity relationship (SAR) studies, this compound may soon find its place in the next generation of innovative therapeutics.